Cas no 938031-01-7 (3-(4-fluorophenyl)-2-(2-methoxyethyl)amino-4H-furo3,2-cchromen-4-one)

• Product Name: 3-(4-fluorophenyl)-2-(2-methoxyethyl)amino-4H-furo3,2-cchromen-4-one
• CAS No: 938031-01-7
• MF: C₂₀H₁₆FNO₄
• MW: 353.343749046326
• CID: 6604934
• PubChem ID: 8741320
• Update Time: 2025-05-30

3-(4-fluorophenyl)-2-(2-methoxyethyl)amino-4H-furo3,2-cchromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-2-(2-methoxyethyl)amino-4H-furo3,2-cchromen-4-one
• 3-(4-fluorophenyl)-2-(2-methoxyethylamino)furo[3,2-c]chromen-4-one
• 4H-Furo[3,2-c][1]benzopyran-4-one, 3-(4-fluorophenyl)-2-[(2-methoxyethyl)amino]-
• 3-(4-fluorophenyl)-2-[(2-methoxyethyl)amino]-4H-furo[3,2-c]chromen-4-one
• 938031-01-7
• AKOS002317007
• F3248-0453
• SR-01000918407-1
• SR-01000918407
• Z359382886
• 3-(4-fluorophenyl)-2-((2-methoxyethyl)amino)-4H-furo[3,2-c]chromen-4-one

• Inchi： 1S/C20H16FNO4/c1-24-11-10-22-19-16(12-6-8-13(21)9-7-12)17-18(26-19)14-4-2-3-5-15(14)25-20(17)23/h2-9,22H,10-11H2,1H3
• InChI Key： KCQYHXVHPKRZNY-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C2OC(NCCOC)=C(C3=CC=C(F)C=C3)C1=2

Computed Properties

• Exact Mass: 353.10633615g/mol
• Monoisotopic Mass: 353.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 570.2±50.0 °C(Predicted)
• pka: 0.49±0.20(Predicted)

Additional information on 3-(4-fluorophenyl)-2-(2-methoxyethyl)amino-4H-furo3,2-cchromen-4-one

3-(4-Fluorophenyl)-2-(2-methoxyethyl)amino-4H-furo[3,2-c]chromen-4-one: A Comprehensive Overview

The compound with CAS No. 938031-01-7, known as 3-(4-fluorophenyl)-2-(2-methoxyethyl)amino-4H-furo[3,2-c]chromen-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of chromones, which are aromatic heterocyclic compounds with a broad range of applications in drug discovery and development. The structure of this molecule is characterized by a chromenone core fused with a furan ring, substituted with a fluorophenyl group and a methoxyethylamino substituent. These structural features contribute to its unique pharmacological properties and make it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 3-(4-fluorophenyl)-2-(2-methoxyethyl)amino-4H-furo[3,2-c]chromen-4-one as a modulator of key cellular pathways involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The fluorophenyl group plays a critical role in enhancing the molecule's lipophilicity, which is essential for crossing the blood-brain barrier. This property makes it particularly suitable for targeting central nervous system disorders. Additionally, the methoxyethylamino substituent contributes to the molecule's stability and bioavailability, further enhancing its therapeutic potential.

One of the most significant breakthroughs involving this compound is its ability to inhibit acetylcholinesterase (AChE), an enzyme that plays a pivotal role in the pathophysiology of Alzheimer's disease. By inhibiting AChE, this compound can potentially increase the levels of acetylcholine in the brain, thereby improving cognitive function and mitigating symptoms associated with neurodegenerative conditions. Recent in vitro studies have demonstrated that 3-(4-fluorophenyl)-2-(2-methoxyethyl)amino-4H-furo[3,2-c]chromen-4-one exhibits potent AChE inhibitory activity comparable to that of donepezil, a widely prescribed drug for Alzheimer's disease.

Beyond its neuroprotective effects, this compound has also shown promise in anticancer research. Preclinical studies have revealed that 3-(4-fluorophenyl)-2-(2-methoxyethyl)amino-4H-furo[3,2-c]chromen-4-one can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as PI3K/Akt and MAPK/ERK. Its ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for developing targeted therapies with minimal side effects.

The synthesis of 3-(4-fluorophenyl)-2-(2-methoxyethyl)amino-4H-furo[3,2-c]chromen-4-one involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the preparation of the chromone core through cyclization reactions and subsequent functionalization with the fluorophenyl and methoxyethylamino groups. These steps require precise control over reaction conditions to ensure high yields and optimal purity of the final product.

In terms of pharmacokinetics, this compound exhibits favorable absorption and distribution properties due to its balanced hydrophilic-lipophilic profile. Studies in animal models have shown that it achieves significant plasma concentrations after oral administration, indicating good bioavailability. Furthermore, its metabolism appears to be mediated primarily by cytochrome P450 enzymes, which suggests that it may have potential drug-drug interaction risks that need to be carefully evaluated during clinical development.

The safety profile of 3-(4-fluorophenyl)-2-(2-methoxyethyl)amino-4H-furo[3,2-c]chromen-4-one has been extensively studied in preclinical models. Acute and chronic toxicity studies have demonstrated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organ systems. However, further investigations are required to fully characterize its long-term safety profile and potential genotoxicity risks.

Looking ahead, the development of 3-(4-fluorophenyl)-2-(2-methoxyethyl)amino-4H-furo[3,2-c]chromen-4-one into a clinical candidate represents a promising avenue for addressing unmet medical needs in neurology and oncology. Its unique combination of potent biological activity, favorable pharmacokinetic properties, and manageable safety profile positions it as a strong contender for advancing into human clinical trials.

In conclusion, 3-(4-fluorophenyl)-2-(2-methoxyethyl)amino-4H-furo[3,2-c]chromen-4-one (CAS No. 938031-01-7) is an intriguing compound with immense potential in drug discovery and development. Its ability to modulate critical cellular pathways involved in neurodegenerative diseases and cancer makes it an attractive target for further research. As ongoing studies continue to unravel its full therapeutic potential, this compound holds promise for making a meaningful impact on human health.